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Compound of Interest

Compound Name: Dehydroindapamide

Cat. No.: B195223

Dehydroindapamide: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dehydroindapamide, focusing on
its chemical identity, synthesis, and role as a primary metabolite of the antihypertensive drug
Indapamide.

Chemical Identity

Dehydroindapamide is the indole form of Indapamide and a principal metabolite detected in
human blood following the administration of Indapamide.[1][2] Its formation is a key aspect of
Indapamide's biotransformation.

ble 1: Chemical Identifiers § hvdroind id

Identifier Value Source(s)
CAS Number 63968-75-2 [3][4][5][6]
Molecular Formula C16H14CIN3O3S [41[5]
Molecular Weight 363.82 g/mol [415]

4-chloro-N-(2-methyl-1H-indol-
IUPAC Name ] [5]
1-yl)-3-sulfamoylbenzamide
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ble 2: Chemical S or Dehvdroind id

Synonym Source(s)

4-chloro-N-(2-methyl-1H-indol-1-yl)-3-

sulfamoylbenzamide

[5]

BRN 4567208 [5]
UNII-AZOETT16DT [5]
Indapamide EP Impurity B [2]
Indapamide USP Related Compound A [21[7]

4-Chloro-N-(2-methyl-1-indolyl)-3-

sulfamoylbenzamide

[5]

4-Chloro-3-sulfamoyl-N-(2-methyl-1H-indol-1-

yl)benzamide

[5]

Synthesis and Experimental Protocols

Dehydroindapamide can be synthesized in the laboratory through the oxidation of
Indapamide. This process is crucial for producing a standard for analytical and research
purposes.[1]

Experimental Protocol: Synthesis of
Dehydroindapamide via Manganese Dioxide (MnO2)
Oxidation

This protocol is adapted from a published method for the laboratory-scale synthesis of
Dehydroindapamide.[1]

Materials:
» Indapamide (200 mg)

e Manganese Dioxide (MnOz2) (1 g)
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e Acetone (30 ml)

e Celite

e Darco (activated carbon)

Procedure:

e Add 1 g of MnO:2 to a solution of 200 mg of Indapamide in 30 ml of acetone.

Stir the mixture at room temperature for 2 hours.

Filter the mixture over a plug of Celite (approximately 2 g) and Darco (200 mg).

Rinse the filter cake with one volume of acetone.

The resulting filtrate contains the synthesized Dehydroindapamide.

Confirmation: The product can be confirmed by proton and 3C NMR. The *H NMR spectrum of
Dehydroindapamide will show the absence of the signals for the single proton at C-2 and the
two protons at C-3 of Indapamide, and the appearance of a new singlet at approximately 6.34

ppm.[1][8]

Metabolic Pathway

Dehydroindapamide is a significant metabolite of Indapamide, formed through a
dehydrogenation pathway catalyzed by cytochrome P450 enzymes, with CYP3A4 being the
primary enzyme responsible.[1][2][9] This metabolic conversion involves the aromatization of
the indoline ring of Indapamide to an indole ring.[1][2]
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-3-sulfamoylbenzamide)
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-3-sulfamoylbenzamide)

Click to download full resolution via product page

Metabolic conversion of Indapamide to Dehydroindapamide.

Role in Drug Metabolism and Research

The formation of Dehydroindapamide is a critical step in the metabolism of Indapamide.[1]
Understanding this pathway is essential for comprehending the overall pharmacokinetic and
pharmacodynamic profile of Indapamide. The availability of a synthetic standard for
Dehydroindapamide allows for the quantitative measurement of the Indapamide turnover rate
by CYP3AA4.[4] This is particularly important in drug development for assessing potential drug-
drug interactions and in clinical settings for understanding variability in patient response to
Indapamide. While 5-hydroxyindapamide, another major metabolite, has shown antioxidant
activity, the antihypertensive activity of Dehydroindapamide is not as well characterized.[1]
Further research into the pharmacological effects of Dehydroindapamide could provide
deeper insights into the therapeutic actions of its parent compound, Indapamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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